2-(2,6-dimethylanilino)-N-(1,1-dioxothiolan-3-yl)acetamide

• IUPAC Name: 2-(2,6-dimethylanilino)-N-(1,1-dioxothiolan-3-yl)acetamide
• InChI: InChI=1S/C14H20N2O3S/c1-10-4-3-5-11(2)14(10)15-8-13(17)16-12-6-7-20(18,19)9-12/h3-5,12,15H,6-9H2,1-2H3,(H,16,17)
• InChI Key: DNKVHDDQLPTCJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NCC(=O)NC2CCS(=O)(=O)C2
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

2-(2,6-dimethylanilino)-N-(1,1-dioxothiolan-3-yl)acetamide, also known as DMAN, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein kinases and has been found to have potential therapeutic applications in cancer treatment.

Scientific Research Applications

2-(2,6-dimethylanilino)-N-(1,1-dioxothiolan-3-yl)acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit the activity of various protein kinases, including Akt, which is involved in cell survival and proliferation. This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, this compound has been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and diabetes.

Mechanism of Action

2-(2,6-dimethylanilino)-N-(1,1-dioxothiolan-3-yl)acetamide inhibits the activity of protein kinases by binding to the ATP-binding site of the kinase domain. This prevents the transfer of phosphate groups to downstream signaling molecules, leading to the inhibition of cell survival and proliferation pathways. This compound has also been found to induce apoptosis in cancer cells by activating caspases, which are enzymes that cleave proteins and lead to cell death.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, induce apoptosis in cancer cells, and inhibit tumor growth in animal models. This compound has also been found to have anti-inflammatory effects and has been studied for its potential use in the treatment of Alzheimer's disease and diabetes.

Advantages and Limitations for Lab Experiments

2-(2,6-dimethylanilino)-N-(1,1-dioxothiolan-3-yl)acetamide has a number of advantages for use in lab experiments. It is a potent inhibitor of protein kinases and has been extensively studied for its effects on cancer cells. However, this compound also has some limitations. It is a relatively complex compound to synthesize, and its use in animal models may be limited due to its potential toxicity.

Future Directions

There are a number of future directions for research on 2-(2,6-dimethylanilino)-N-(1,1-dioxothiolan-3-yl)acetamide. One area of focus is the development of more efficient synthesis methods for this compound and related compounds. Another area of focus is the identification of new protein kinase targets for this compound, which could lead to the development of more effective cancer treatments. In addition, this compound could be studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and diabetes. Overall, this compound has significant potential for use in scientific research and could lead to the development of new and effective therapies for a variety of diseases.

Synthesis Methods

2-(2,6-dimethylanilino)-N-(1,1-dioxothiolan-3-yl)acetamide can be synthesized through a multistep process involving the reaction of 2,6-dimethylaniline with various reagents. One common method involves the reaction of 2,6-dimethylaniline with ethyl chloroacetate to form 2-(2,6-dimethylanilino)acetate. This intermediate is then reacted with thionyl chloride to form 2-(2,6-dimethylanilino)acetyl chloride, which is then reacted with potassium 3-mercapto-1,2,4-triazole to form this compound.